(2-Amino-5-chlorophenyl)(2-methoxyphenyl)methanone
Cat. No. B8480701
M. Wt: 261.70 g/mol
InChI Key: ZYSDDYPMDOOGDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05726306
Procedure details
A mixture of 2.15 g of 2-amino-5-chloro-2'-methoxybenzophenone and 20 ml of 47% hydrogen bromide was heated for 1 hour under reflux. The solution was rendered neutral with sodium bicarbonate, and subjected to extraction with 100 ml of ethyl acetate. The extract solution was washed with water and dried over anhydrous magnesium sulfate; the solvent was then distilled off under reduced pressure. The residue was purified by means of silica gel column chromatography (eluent, hexane:ethyl acetate=10:1) to yield 1.9 g of 2-amino-5-chloro-2'-hydroxybenzophenone as needles, m.p. 51° to 52° C.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:17]=[CH:16][C:15]([Cl:18])=[CH:14][C:3]=1[C:4]([C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][C:7]=1[O:12]C)=[O:5].C(=O)(O)[O-].[Na+]>Br>[NH2:1][C:2]1[CH:17]=[CH:16][C:15]([Cl:18])=[CH:14][C:3]=1[C:4]([C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][C:7]=1[OH:12])=[O:5] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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2.15 g
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Type
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reactant
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Smiles
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NC1=C(C(=O)C2=C(C=CC=C2)OC)C=C(C=C1)Cl
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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Br
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated for 1 hour
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Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux
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EXTRACTION
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Type
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EXTRACTION
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Details
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subjected to extraction with 100 ml of ethyl acetate
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WASH
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Type
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WASH
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Details
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The extract solution was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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DISTILLATION
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Type
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DISTILLATION
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Details
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the solvent was then distilled off under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by means of silica gel column chromatography (eluent, hexane:ethyl acetate=10:1)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC1=C(C(=O)C2=C(C=CC=C2)O)C=C(C=C1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 93.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
